molecular formula C16H20FNO2 B6637152 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide

4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide

Cat. No. B6637152
M. Wt: 277.33 g/mol
InChI Key: DIGKZKRMBMCEAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its unique structure and properties that make it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide is not fully understood, but it is believed to act on several molecular targets in the body. The compound has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide. The compound has been shown to have anti-inflammatory and pain-relieving effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide in lab experiments include its unique structure and potential therapeutic applications. However, the compound is challenging to synthesize, and its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide. Some potential areas of investigation include:
1. Further studies on the compound's mechanism of action to better understand its potential therapeutic effects.
2. Investigation of the compound's potential applications in treating neurological disorders.
3. Development of more efficient synthesis methods to improve the yield and purity of the final product.
4. Investigation of the compound's potential as a drug delivery system for other therapeutic agents.
Conclusion:
In conclusion, 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide is a compound with significant potential applications in medicinal chemistry. Its unique structure and potential therapeutic effects make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide involves several steps. The first step involves the preparation of the bicyclic intermediate, which is then reacted with 4-fluoro-2-methylbenzoic acid to produce the final product. The synthesis of this compound is challenging due to the complexity of the intermediate, and several modifications have been made to the synthesis method to improve the yield and purity of the final product.

Scientific Research Applications

The unique structure of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide makes it an attractive candidate for drug development. Several studies have investigated the potential applications of this compound in medicinal chemistry, including its use as a potential treatment for cancer and neurological disorders. The compound has also been studied for its potential use as a pain reliever and anti-inflammatory agent.

properties

IUPAC Name

4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20FNO2/c1-9-6-12(17)4-5-13(9)16(20)18-15-11-3-2-10(7-11)14(15)8-19/h4-6,10-11,14-15,19H,2-3,7-8H2,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DIGKZKRMBMCEAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)F)C(=O)NC2C3CCC(C3)C2CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20FNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.